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Compound of Interest

Compound Name: JNJ-10397049

Cat. No.: B1672992 Get Quote

JNJ-10397049 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability and storage of JNJ-10397049, along

with troubleshooting guides and frequently asked questions to ensure the successful execution

of experiments.

Stability and Storage Data
Proper storage and handling are critical for maintaining the integrity and activity of JNJ-
10397049. The following table summarizes the recommended storage conditions and stability

information for the compound in both solid form and in solution.
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Form
Storage
Temperature

Duration Notes

Solid (Powder) -20°C ≥ 4 years[1][2]

Long-term storage is

recommended at this

temperature.

3 years[3]

+4°C 2 years[3]
Suitable for shorter-

term storage.[4]

In Solvent (Stock

Solutions)

In DMSO -80°C 2 years[3]

Recommended for

long-term storage of

stock solutions.

-20°C 1 year[3]

Suitable for shorter-

term storage of stock

solutions.

In Ethanol
Information not

available

In DMF
Information not

available

Aqueous Solutions Ambient
Not recommended for

> 1 day

Aqueous solutions are

sparingly soluble and

unstable; prepare

fresh before use.[2]

Note: The stability of JNJ-10397049 solutions may be solvent-dependent. It is always

recommended to prepare fresh solutions for experiments. For in vivo studies, freshly prepared

suspensions are advised.[3] Information regarding stability under light exposure and varying pH

conditions is not readily available. Users should consider performing their own stability

assessments for specific experimental setups.
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Experimental Workflow for Handling JNJ-10397049
The following diagram outlines the recommended workflow for the preparation of JNJ-
10397049 for experimental use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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